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Compound of Interest

Compound Name: Heptenophos

Cat. No.: B1673123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Heptenophos, an organophosphate insecticide, has been utilized in agricultural and veterinary

applications. Understanding its environmental fate and transport is critical for assessing its

potential ecological impact and for the development of safer alternatives. This technical guide

provides a comprehensive overview of the core principles governing the environmental

behavior of Heptenophos, including its physicochemical properties, degradation pathways,

mobility in soil, and partitioning in various environmental compartments. Detailed experimental

protocols and quantitative data are presented to support a thorough understanding of its

environmental dynamics.

Physicochemical Properties
The environmental behavior of a pesticide is fundamentally influenced by its physicochemical

properties. These properties dictate its solubility, volatility, and potential for adsorption to soil

particles, thereby controlling its movement and persistence in the environment.

Table 1: Physicochemical Properties of Heptenophos
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Property Value Reference(s)

Chemical Name

7-chlorobicyclo[3.2.0]hepta-

2,6-dien-6-yl dimethyl

phosphate

[1]

CAS Number 23560-59-0 [1]

Molecular Formula C₉H₁₂ClO₄P [1]

Molecular Weight 250.62 g/mol [2]

Appearance
Light brown or pale amber

liquid
[1]

Melting Point < 25 °C

Boiling Point 64 °C at 0.075 mmHg

Vapor Pressure
7.5 x 10⁻⁴ mmHg (0.1 Pa) at

20°C

Water Solubility 2200 mg/L at 20°C [3]

Log P (Octanol-Water Partition

Coefficient)
2.32 [3]

Henry's Law Constant 1.69 x 10⁻⁷ atm·m³/mol

Environmental Fate and Transport
The fate of Heptenophos in the environment is governed by a combination of transport and

transformation processes. These include degradation through biotic and abiotic pathways, as

well as its movement within and between environmental compartments such as soil, water, and

air.

Degradation
Heptenophos is known to be non-persistent in the environment, undergoing degradation

through several mechanisms.

Table 2: Environmental Degradation of Heptenophos
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Degradation
Process

Half-life (DT₅₀) Conditions Reference(s)

Soil (Aerobic)
1.4 days (range: 0.07

- 1.8 days)

Field and laboratory

studies
[1]

Aqueous Hydrolysis 13 days (mean)
pH dependent (acidic

and alkaline media)
[1]

Atmospheric

Photolysis
4.4 hours (estimated)

Reaction with hydroxyl

radicals

Microbial degradation is a primary route of dissipation for Heptenophos in soil.[4] Studies have

shown that it is rapidly broken down by soil microorganisms.[3] The degradation in soil is

significantly influenced by factors such as soil type, temperature, and moisture content. In

active sandy loam soil, a significant portion of applied Heptenophos is mineralized to CO₂.

Hydrolysis: Heptenophos undergoes hydrolysis, with the rate being dependent on the pH of

the aqueous solution. It is susceptible to hydrolysis in both acidic and alkaline media. The

primary hydrolysis product is 7-chloro-bicyclo[3.2.0]hept-2-en-6-one.[3]

Photolysis: In the atmosphere, vapor-phase Heptenophos is degraded by reacting with

photochemically-produced hydroxyl radicals, with an estimated half-life of 4.4 hours. It may also

be susceptible to direct photolysis by sunlight as it absorbs light at wavelengths greater than

290 nm.

Transport
The mobility of Heptenophos in soil is considered to be moderately low. This is characterized

by its soil organic carbon-water partitioning coefficient (Koc).

Table 3: Soil Mobility of Heptenophos

Parameter Value Interpretation Reference(s)

Koc 508 (estimated)
Low to moderate

mobility
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A higher Koc value indicates a greater tendency for the chemical to adsorb to soil particles,

which reduces its potential for leaching into groundwater.[5] Given its Koc value, Heptenophos
has a generally low potential to leach.[1]

Based on its Henry's Law constant, Heptenophos is expected to be essentially non-volatile

from water and moist soil surfaces.

Degradation Pathway
The degradation of Heptenophos proceeds through several key steps, primarily initiated by

hydrolysis and followed by microbial transformations.
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(C₉H₁₂ClO₄P) 7-chloro-bicyclo[3.2.0]hept-2-en-6-oneHydrolysis Baeyer-Villiger Oxidation

(Microbial) Ring Opening Dechlorination &
Dehydrochlorination

Mineralization
(CO₂)

Unextractable
Soil-Bound Residues

Click to download full resolution via product page

Caption: Proposed degradation pathway of Heptenophos in the environment.

Experimental Protocols
The following sections outline generalized experimental protocols for assessing the

environmental fate of pesticides like Heptenophos, based on established OECD guidelines.

Aerobic Soil Degradation
A common method to determine the rate of aerobic degradation of a pesticide in soil is based

on OECD Guideline 307.
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Caption: Experimental workflow for an aerobic soil degradation study.
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Methodology:

Soil Preparation: Fresh soil is collected, sieved, and characterized for properties like pH,

texture, and organic carbon content.

Application: A solution of radiolabeled (e.g., ¹⁴C) Heptenophos is applied to replicate soil

samples.

Incubation: The treated soil samples are incubated in the dark at a constant temperature and

moisture level. Evolved ¹⁴CO₂ is trapped in an alkaline solution.

Sampling and Extraction: Soil samples are collected at various time intervals and extracted

with an appropriate organic solvent.

Analysis: The extracts and CO₂ traps are analyzed using techniques like Liquid Scintillation

Counting (LSC) to quantify radioactivity, and High-Performance Liquid Chromatography

(HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the

parent compound and degradation products.

Data Analysis: The disappearance of the parent compound over time is used to calculate the

degradation rate and the half-life (DT₅₀).

Aqueous Hydrolysis
The rate of hydrolysis as a function of pH is typically determined following OECD Guideline

111.[6]

Methodology:

Buffer Preparation: Sterile aqueous buffer solutions are prepared at different pH values

(typically pH 4, 7, and 9).[6]

Application: A known concentration of Heptenophos is added to each buffer solution.

Incubation: The solutions are incubated in the dark at a constant temperature.[6]

Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the

concentration of Heptenophos and any hydrolysis products, typically using HPLC or GC-
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MS.

Data Analysis: The rate of disappearance of Heptenophos is used to determine the

hydrolysis rate constant and half-life at each pH.

Photolysis in Water
The photodegradation of a chemical in water can be assessed using methodologies outlined in

OECD Guideline 316.

Methodology:

Solution Preparation: A solution of Heptenophos in sterile, buffered water is prepared.

Irradiation: The solution is exposed to a light source that simulates natural sunlight. Control

samples are kept in the dark.

Sampling and Analysis: Samples are taken from both the irradiated and dark control

solutions at various time intervals and analyzed by HPLC or GC-MS to determine the

concentration of the parent compound and any photoproducts.

Data Analysis: The degradation rates in the light and dark are compared to determine the

rate of photolysis and the corresponding half-life.

Conclusion
Heptenophos is a non-persistent organophosphate insecticide that undergoes relatively rapid

degradation in the environment through a combination of microbial and chemical processes. Its

low potential for leaching and volatilization suggests that it is unlikely to contaminate

groundwater or be transported long distances in the atmosphere. The primary degradation

pathway involves hydrolysis to 7-chloro-bicyclo[3.2.0]hept-2-en-6-one, which is then further

broken down by soil microorganisms. The standardized experimental protocols outlined in this

guide provide a framework for the consistent and reliable assessment of the environmental fate

of Heptenophos and other similar compounds. This information is essential for conducting

robust environmental risk assessments and for guiding the development of more

environmentally benign crop protection agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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